Cas no 2742660-96-2 (2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride)

• Product Name: 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride
• CAS No: 2742660-96-2
• MF: C₈H₁₁BrClNS
• MW: 268.601639032364
• CID: 6565844
• Update Time: 2025-06-13

2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride

• Inchi： 1S/C8H10BrNS.ClH/c9-8-4-6(5-11-8)7-2-1-3-10-7;/h4-5,7,10H,1-3H2;1H
• InChI Key： MLFBFCYDMZMECU-UHFFFAOYSA-N
• SMILES： BrC1SC=C(C2NCCC2)C=1.Cl

Additional information on 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride

Research Brief on 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride (CAS: 2742660-96-2)

2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride (CAS: 2742660-96-2) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromothiophene and pyrrolidine moieties, has recently garnered attention due to its potential applications in drug discovery and development. The unique structural features of this molecule make it a promising candidate for targeting various biological pathways, particularly in the context of neurological disorders and cancer therapeutics.

Recent studies have focused on the synthesis and pharmacological evaluation of 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride. Researchers have employed advanced synthetic methodologies to optimize the yield and purity of this compound, ensuring its suitability for further biological testing. The compound's mechanism of action is believed to involve modulation of specific neurotransmitter systems, although detailed studies are still underway to elucidate its precise molecular targets.

In vitro and in vivo studies have demonstrated promising results for 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride. Preliminary data indicate that this compound exhibits significant activity in models of neurodegenerative diseases, such as Parkinson's and Alzheimer's disease. Additionally, its potential as an anticancer agent has been explored, with findings suggesting that it may inhibit the proliferation of certain cancer cell lines through apoptosis induction and cell cycle arrest.

The pharmacokinetic properties of 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride have also been investigated. Studies have shown that the compound possesses favorable absorption and distribution profiles, although further optimization may be required to enhance its metabolic stability and bioavailability. These findings underscore the compound's potential as a lead candidate for further drug development efforts.

Despite these promising results, challenges remain in the development of 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride as a therapeutic agent. Issues such as potential toxicity, off-target effects, and the need for improved formulation strategies must be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to play a crucial role in advancing this compound through the drug development pipeline.

In conclusion, 2-(5-bromothiophen-3-yl)pyrrolidine hydrochloride (CAS: 2742660-96-2) represents a promising avenue for research in chemical biology and drug discovery. Its unique structural and pharmacological properties make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research and development efforts will be essential to fully realize its potential in addressing unmet medical needs.